Cas no 116989-57-2 (ethyl 2-{9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl}acetate)

• Product Name: ethyl 2-{9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl}acetate
• CAS No: 116989-57-2
• MF: C₁₈H₁₄ClN₃O₂
• MW: 339.775662899017
• CID: 3653728
• PubChem ID: 976944
• Update Time: 2025-06-12

ethyl 2-{9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl}acetate Chemical and Physical Properties

Names and Identifiers

• 6H-Indolo[2,3-b]quinoxaline-6-acetic acid, 9-chloro-, ethyl ester
• ethyl 2-{9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl}acetate
• STK894959
• ethyl 2-(9-chloroindolo[3,2-b]quinoxalin-6-yl)acetate
• HMS1429G04
• F1507-0046
• IFLab2_000217
• BRD-K39491383-001-01-6
• ethyl 2-(9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl)acetate
• CCG-118479
• IDI1_019243
• Z57728654
• CBKinase1_005435
• AKOS001137711
• ethyl (9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl)acetate
• CBKinase1_017835
• 116989-57-2
• IFLab1_006120

• Inchi： 1S/C18H14ClN3O2/c1-2-24-16(23)10-22-15-8-7-11(19)9-12(15)17-18(22)21-14-6-4-3-5-13(14)20-17/h3-9H,2,10H2,1H3
• InChI Key： PBOCXDIEYCAEGS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C3=C(N(CC(OCC)=O)C=12)C=CC(Cl)=C3

Computed Properties

• Exact Mass: 339.0774544Da
• Monoisotopic Mass: 339.0774544Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-{9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl}acetate

Introduction to Ethyl 2-{9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl}acetate (CAS No. 116989-57-2)

Ethyl 2-{9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl}acetate, a compound with the chemical identifier CAS No. 116989-57-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities. The structure of this molecule incorporates a fused system of an indole and a quinoxaline ring, which is further functionalized with a chloro group and an acetic acid ethyl ester moiety. Such structural features make it a promising candidate for further investigation in drug discovery and development.

The indolo[2,3-b]quinoxaline scaffold is particularly noteworthy as it has been extensively studied for its pharmacological properties. This scaffold is known to exhibit a range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The introduction of the chloro group at the 9-position of the indole ring and the acetic acid ethyl ester at the 2-position of the quinoxaline ring introduces additional functionalization that can modulate the biological activity of the molecule. This specific arrangement has been strategically designed to enhance interactions with biological targets, making it an attractive candidate for further pharmacological exploration.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The Ethyl 2-{9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl}acetate molecule exemplifies this trend by combining two pharmacologically relevant heterocyclic systems into a single entity. This approach has been shown to yield compounds with enhanced binding affinity and selectivity towards specific biological targets. The acetic acid ethyl ester moiety, in particular, serves as a versatile handle for further derivatization, allowing chemists to fine-tune the properties of the molecule.

In vitro studies have begun to unravel the potential therapeutic applications of this compound. Initial experiments suggest that Ethyl 2-{9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl}acetate exhibits inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, its interaction with specific kinases has been observed, which could make it relevant in the development of treatments for cancers driven by aberrant kinase activity. Additionally, its ability to modulate inflammatory pathways has been noted, suggesting potential applications in managing inflammatory disorders.

The synthesis of Ethyl 2-{9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl}acetate involves multiple steps that require precise control over reaction conditions. The construction of the indolo[2,3-b]quinoxaline core is a critical step and often involves cyclization reactions that are both challenging and sensitive to reaction parameters. The introduction of the chloro group and the acetic acid ethyl ester requires careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to achieve these transformations more efficiently, paving the way for large-scale production and further study.

The pharmacokinetic properties of Ethyl 2-{9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl}acetate are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary studies indicate that this compound exhibits reasonable oral bioavailability and metabolic stability, which are favorable characteristics for further development. However, more comprehensive studies are needed to fully characterize its pharmacokinetic profile.

The potential applications of Ethyl 2-{9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl}acetate extend beyond oncology and inflammation management. Its unique structure suggests that it may also have utility in treating neurological disorders, where modulation of neurotransmitter systems could be beneficial. Additionally, its ability to interact with various biological targets makes it a versatile scaffold for designing molecules with tailored properties.

Future research will focus on optimizing the synthesis of Ethyl 2-{9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl}acetate and exploring its biological activities in greater detail. High-throughput screening (HTS) techniques will be employed to identify new targets and assess the compound's efficacy against a wide range of diseases. Furthermore, computational methods such as molecular modeling will be used to predict how this molecule interacts with biological targets at the atomic level.

The integration of computational chemistry with experimental biology has revolutionized drug discovery in recent years. By combining these approaches, researchers can accelerate the process of identifying promising candidates and reducing attrition rates during development. Ethyl 2-{9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl}acetate serves as an excellent example of how interdisciplinary strategies can lead to breakthroughs in pharmaceutical chemistry.

In conclusion, Ethyl 2-{9-chloro-6H-indolo[2,3-b]quinoxalin-6-yl}acetate represents a significant advancement in medicinal chemistry with its unique structure and promising biological activities. Further research is warranted to fully explore its therapeutic potential and optimize its development as a novel therapeutic agent.